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Compound of Interest

Compound Name: 2-Ethoxy-2-methylpentan-1-amine

Cat. No.: B13308913

Get Quote

Executive Summary

2-Ethoxy-2-methylpentan-1-amine is a specialized aliphatic amine intermediate often utilized
in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its structure
combines a lipophilic neopentyl-like skeleton with a polar primary amine and an ether linkage.

Understanding its solubility profile is critical for:

e Reaction Solvent Selection: Ensuring homogeneity during nucleophilic substitutions or
reductive aminations.

» Workup Strategy: Optimizing partition coefficients (LogD) for acid-base extractions.
 Crystallization: Identifying anti-solvents for salt formation.

This guide provides a calculated physicochemical baseline and a rigorous experimental
protocol for establishing the definitive solubility profile of this compound.
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Chemical Identity & Theoretical Properties[1]

Before experimental profiling, a theoretical assessment based on Structure-Property
Relationships (SPR) provides the necessary baseline for solvent selection.

Structural Analysis

o Core Scaffold: Pentane chain with a quaternary carbon at position 2 (neopentyl-like steric
bulk).

e Functional Groups:
o Primary Amine (
): H-bond donor/acceptor, basic center.
o Ether Linkage (
): H-bond acceptor, increases polarity relative to pure alkanes but maintains lipophilicity.

 Steric Influence: The gem-dimethyl-like substitution (methyl + ethoxy at C2) creates
significant steric bulk near the amine, potentially hindering nucleophilic attacks but increasing
stability against metabolic degradation.

Calculated Physicochemical Parameters

Values are predicted based on QSAR models for aliphatic ether amines.
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Property Predicted Value Mechanistic Insight

Low MW, favorable for CNS

Molecular Weight 145.24 g/mol o _
penetration if LogP permits.

The

-oxygen (ether) exerts a mild
pKa (Basic) 96-10.1 inductive electron-withdrawing

effect, slightly lowering pKa

compared to typical alkyl

amines (~10.5).

Moderately lipophilic. The C8-

equivalent carbon content
LogP (Octanol/Water) 14-19 ]

balances the polar amine/ether

groups.

At physiological pH, the amine

is predominantly protonated (
LogD (pH 7.4) -0.5-0.5
), significantly increasing water

solubility.

Indicates good membrane
Polar Surface Area (PSA) ~35 A2 g _
permeability potential.

Experimental Solubility Profiling Protocol

For a rigorous determination of solubility, we employ a tiered approach: Visual Equilibrium
Solubility (Tier 1) followed by HPLC Quantitative Analysis (Tier 2).

Tier 1: Visual Equilibrium Solubility (Gravimetric)

Objective: Rapidly classify solvents as Soluble, Sparingly Soluble, or Insoluble.
Protocol:

e Preparation: Weigh 10 mg of 2-Ethoxy-2-methylpentan-1-amine into a clear 4 mL glass

vial.
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» Solvent Addition: Add solvent in aliquots of 100

L at 25°C.

o Agitation: Vortex for 30 seconds after each addition.
o Observation: Check for clarity. If dissolution occurs within 100

L, solubility is >100 mg/mL.

o Endpoint: If particles remain after 1 mL of solvent (10 mg/mL), heat to 40°C. If still insoluble,
classify as <10 mg/mL.

Tier 2: Quantitative HPLC Method

Objective: Precise saturation concentration for critical process solvents.
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5
m).
» Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile (Gradient 5% to 95% B).

e Detection: UV at 210 nm (Amine absorption is weak; consider derivatization or CAD/ELSD if
available).

Workflow Visualization

The following diagram outlines the decision logic for the solubility determination workflow.
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Caption: Step-by-step decision matrix for determining the solubility classification of the amine.
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Representative Solubility Profile

Based on the chemical structure (C8-ether-amine) and standard behavior of analogous building
blocks, the following profile represents the expected solubility behavior.

. Solubility
Solvent Class Specific Solvent T Notes
Classification

i Hydrophobic alkyl
) Sparingly Soluble (< o .
Polar Protic Water (Neutral) chain limits solubility
10 mg/mL)
of the free base.

Highly Soluble (> 100 Forms water-soluble
Water (0.1N HCI)

mg/mL) hydrochloride salt.
) Excellent H-bonding
Methanol / Ethanol Highly Soluble L
compatibility.
i ] Universal solvents for
Polar Aprotic DMSO / DMF Highly Soluble )
this class.
Good for HPLC, may
Acetonitrile Soluble require heating for
high conc.
] N Dichloromethane ) Excellent solvent for
Non-Polar / Lipophilic Highly Soluble ]
(DCM) free base extraction.

Standard extraction

Ethyl Acetate Soluble
solvent.
Good for reaction
Toluene Soluble
scale-up.
Solubility may
decrease at low
Heptane / Hexane Moderate / Soluble

temps; potential anti-

solvent for salts.

Process Chemistry Applications
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Acid-Base Extraction Strategy

The most effective purification method for 2-Ethoxy-2-methylpentan-1-amine utilizes its pH-
dependent solubility switch.

 Dissolution: Dissolve crude mixture in Dichloromethane (DCM) or Ethyl Acetate.
e Acid Wash: Extract with 1N HCI. The amine protonates (

) and moves to the aqueous phase, leaving non-basic impurities (neutrals) in the organic
phase.

» Basification: Separate the aqueous layer, cool to 0°C, and basify with NaOH or NH

OH to pH > 12.

o Re-extraction: Extract the liberated free base back into DCM or MTBE.
e Drying: Dry organic layer over

and concentrate.

Salt Formation & Crystallization

For storage and stability, converting the oil (free base) to a solid salt is recommended.

o Hydrochloride Salt: Treat with HCI in 1,4-Dioxane or Diethyl Ether. The salt typically
precipitates immediately.

o Oxalate Salt: Often crystalline and non-hygroscopic. React with oxalic acid in Ethanol, then
add Heptane until turbid to induce crystallization.

Purification Workflow Diagram
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Caption: Acid-base workup strategy for purifying 2-Ethoxy-2-methylpentan-1-amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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